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4-hydroxy-2-alkylquinolines
4-Hydroxy-2-Alkylquinolines are a class of quinoline derivatives characterized by the presence of an alkyl group attached to position 2 and a hydroxyl group at position 4. These compounds exhibit diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. They have attracted significant interest in pharmaceutical research due to their potential as therapeutic agents against various diseases.
The structural diversity of the alkyl chain赋予了这些化合物广泛的药理活性，可以通过调整其结构来优化生物利用度和选择性。4-羟基-2-烷基喹啉的合成方法多样，包括亲核取代、氧化还原反应等技术，为实验室合成提供了灵活性。此外，这类化合物还具有良好的水溶性和化学稳定性，在药物开发中展现出潜力。
In summary, 4-hydroxy-2-alkylquinolines represent a promising class of quinoline derivatives with potential applications in various fields of medicine and biotechnology. Further studies are required to fully explore their therapeutic benefits and optimize their use as pharmaceuticals.
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Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical BiopharmaceuticalsSynthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Chemical biopharmaceuticals represent a critical intersection between chemistry and medicine, offering innovative solutions for treating various diseases. Among the vast array of chemical compounds studied for...
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
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Tretazicar Cas No: 21919-05-1 -
